Cas no 55366-30-8 (2,6-Dichloro-3-(trichloromethyl)pyridine)

• Product Name: 2,6-Dichloro-3-(trichloromethyl)pyridine
• CAS No: 55366-30-8
• MF: C₆H₂Cl₅N
• MW: 265.351776599884
• MDL: MFCD00185759
• CID: 375851
• PubChem ID: 108701
• Update Time: 2025-06-13

2,6-Dichloro-3-(trichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trichloromethyl)pyridine
• Pyridine,2,6-dichloro-3-(trichloromethyl)-
• 2,5-DIAMINO-1,3,4-THIADIAZOLE---POWDER
• 2,6-Dichlor-3-trichlormethyl-pyridin
• DTXSID40203912
• SCHEMBL4989070
• 55366-30-8
• EINECS 259-616-5
• NS00033305
• 2,6-dichloro-3-trichloromethylpyridine
• EU-0000231
• Z56854365
• AKOS000269662
• CS-0269398
• XLZHJPALXIYDGU-UHFFFAOYSA-N
• DTXCID70126403
• STK843372
• DB-093506

• MDL： MFCD00185759
• Inchi： 1S/C6H2Cl5N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
• InChI Key： XLZHJPALXIYDGU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC(=CC=1)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 262.86300
• Monoisotopic Mass: 262.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 324.8 °C at 760 mmHg
• Flash Point: 180 °C
• Refractive Index: 1.588
• PSA: 12.89000
• LogP: 4.21510

Additional information on 2,6-Dichloro-3-(trichloromethyl)pyridine

Recent Advances in the Research of 2,6-Dichloro-3-(trichloromethyl)pyridine (CAS: 55366-30-8)

2,6-Dichloro-3-(trichloromethyl)pyridine (CAS: 55366-30-8) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in agrochemical and pharmaceutical industries.

One of the key areas of research has been the compound's role as a nitrification inhibitor. Studies have demonstrated its efficacy in slowing the conversion of ammonium to nitrate in soil, thereby improving nitrogen use efficiency in agricultural systems. This property is particularly valuable in sustainable farming practices, where reducing nitrogen loss is critical for environmental and economic benefits.

In the pharmaceutical domain, recent investigations have explored the antimicrobial and antifungal properties of 2,6-Dichloro-3-(trichloromethyl)pyridine. Preliminary findings suggest that it exhibits moderate activity against certain bacterial and fungal strains, though further studies are needed to elucidate its mechanism of action and potential for clinical application.

Another significant advancement is the development of novel synthetic routes for this compound. Researchers have reported improved methods for its production, focusing on higher yields and reduced environmental impact. These advancements are crucial for scaling up production while adhering to green chemistry principles.

Despite these promising developments, challenges remain in fully understanding the compound's environmental fate and toxicological profile. Ongoing research aims to address these gaps, particularly its biodegradation pathways and potential ecological impacts. Such studies are essential for ensuring its safe and sustainable use in various applications.

In conclusion, 2,6-Dichloro-3-(trichloromethyl)pyridine continues to be a compound of significant interest in both agricultural and pharmaceutical research. Its dual role as a nitrification inhibitor and potential antimicrobial agent highlights its versatility. Future research should focus on optimizing its applications while mitigating any adverse environmental effects.